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Compound Focus: Mdm2-IN-24
Cat. No.: S12858888

The table below summarizes the basic physicochemical properties and handling precautions for MDM2-IN-

24 based on the available data [1].

Property Specification / Precaution

Molecular Formula  Cg33Hy5BryP [1]

Molecular Weight 612.33 g/mol [1]
Appearance Solid at room temperature [1]

Handling For research use only. Not for human use. Avoid repeated freeze-thaw cycles. [1]

Storage & Solubility Guidelines

For optimal stability, adhere to the following storage conditions and solubility profiles [1].

Parameter Condition

Powder Storage -20°C for 3 years; 4°C for 2 years. [1]

Solution Storage -80°C for 6 months; -20°C for 1 month. [1]
Shipping Stable at ambient temperature for a few days. [1]
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Parameter Condition
Solubility (In Vitro) Typically soluble in DMSO (e.g., to 10 mM). [1]

Experimental Workflow: Sample Preparation

The diagram below outlines a general workflow for preparing a stock solution of MDM2-IN-24 for in vitro

assays, based on the provided solubility data [1].
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Troubleshooting Common Issues

Here are some potential issues and suggested solutions for working with MDM2-IN-24:
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Problem

Possible Cause

Suggested Solution

Low solubility

Precipitation in
assay buffer

Loss of activity

Frequently Asked Questions

Q1: How should I formulate MDM2-IN-24 for in vive studies? While specific in vivo protocols are not
available, the provided solubility data lists several common formulation options. For example, one suggested

injection formulation is a mixture of DMSO, Tween 80, and Saline in a ratio of 10:5:85 [1]. It is strongly

Solvent choice or
concentration too high.

Rapid transition from DMSO
to aqueous buffer.

Compound degradation from

improper storage or handling.

Ensure primary solvent is DMSO. For higher
concentrations, gently warm the tube in your
hand.

Ensure the final concentration of DMSO in the
assay is <0.1-1.0%.

Minimize freeze-thaw cycles by creating single-
use aliquots. Store powder and solutions as
recommended.

recommended to consult relevant literature for your specific model to determine the optimal formulation [1].

Q2: What is the binding affinity (Kd) of MDM2-IN-24? One source indicates that MDM2-IN-24 is a G-
quadruplex ligand that binds to G-rich sequences of MDM2 and MDMX with Kd values of 4.9 pM and 5.2

UM, respectively [1]. Please note that this refers to its interaction with DNA structures, not a direct inhibition

of the MDM?2 protein itself.

Important Notes for Researchers

¢ Information Gaps: The available data lacks details on stability under various pH conditions,
compatibility with specific assay buffers, and definitive in vivo protocols.

¢ Experimental Verification: The provided solubility formulations [1] are general suggestions. You
should empirically verify the solubility and stability of your specific batch under your experimental

conditions.

¢ Mechanism Clarification: Be aware that MDM2-IN-24 is described as a G-quadruplex ligand
targeting gene promoters [1], which is a different mechanism from direct MDM2-p53 protein-protein
interaction inhibitors like nutlins [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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precautions-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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